Cas no 1374325-17-3 (3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

• Product Name: 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• CAS No: 1374325-17-3
• MF: C₁₄H₁₉BO₅
• MW: 278.108664751053
• CID: 2123196
• Update Time: 2025-08-05

3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• SAYYRZNAVQGTBZ-UHFFFAOYSA-N
• 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

• Inchi： 1S/C14H19BO5/c1-13(2)14(3,4)20-15(19-13)10-7-6-9(12(16)17)8-11(10)18-5/h6-8H,1-5H3,(H,16,17)
• InChI Key： SAYYRZNAVQGTBZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)O)=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 278.133
• Monoisotopic Mass: 278.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65

Additional information on 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

Introduction to 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (CAS No. 1374325-17-3) and Its Applications in Modern Chemical Biology

3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, identified by the CAS number 1374325-17-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound belongs to the class of boronic acid derivatives, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of a methoxy group at the third position and a tetramethyltetrahydrodioxaborolane moiety at the fourth position endows this benzoic acid derivative with distinctive reactivity and stability, making it a valuable tool in both academic research and industrial applications.

The tetramethyltetrahydrodioxaborolane substituent is particularly noteworthy as it enhances the compound's compatibility with transition metal catalysis, facilitating efficient coupling reactions with various aryl halides and other boronic acids. This feature has been exploited in the development of novel pharmaceuticals, agrochemicals, and materials science products. The benzoic acid core of the molecule provides a robust scaffold for further functionalization, allowing chemists to design complex molecules with tailored biological activities. Recent advancements in synthetic methodologies have further highlighted the utility of this compound in constructing intricate molecular architectures.

In the realm of pharmaceutical research, 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid has been employed as an intermediate in the synthesis of bioactive molecules. Its boronic acid functionality enables the formation of carbon-carbon bonds under mild conditions, which is crucial for constructing drug-like molecules with high precision. For instance, studies have demonstrated its role in generating novel heterocyclic compounds that exhibit promising biological properties. These include inhibitors of enzymes involved in inflammatory pathways and modulators of neurotransmitter systems. The ability to introduce diverse substituents at strategic positions within the molecule allows researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

The compound's stability under various reaction conditions makes it an attractive choice for large-scale synthesis. Researchers have leveraged its compatibility with palladium-catalyzed cross-coupling reactions to produce complex derivatives that serve as probes for understanding biological mechanisms. Additionally, its incorporation into fluorescent probes has enabled real-time imaging of cellular processes, contributing to advancements in diagnostic tools and therapeutic strategies. The methoxy group not only influences electronic properties but also enhances solubility in certain solvents, broadening its applicability across different experimental systems.

Recent studies have also explored the role of this compound in material science applications. Boronic acid derivatives are known for their ability to form coordination complexes with metal ions, leading to materials with unique optical and electronic properties. The tetramethyltetrahydrodioxaborolane moiety imparts rigidity to the molecular structure while maintaining flexibility through the benzoic acid backbone. This balance has been exploited in designing polymers and coatings that exhibit enhanced durability and functionality under extreme conditions. Furthermore, the compound's reactivity with silicon-based materials has opened new avenues for developing organic-inorganic hybrid systems used in electronics and photonics.

The synthesis of 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid itself represents a testament to modern synthetic chemistry techniques. Traditional methods often involve multi-step sequences that are time-consuming and require harsh reagents. However， recent innovations have streamlined these processes by employing catalytic systems that operate under ambient conditions. Such improvements not only reduce costs but also minimize waste generation—a critical consideration in sustainable chemistry practices. The efficiency of these synthetic routes has made it feasible to produce large quantities of this compound for industrial-scale applications.

As research continues to uncover new applications for boronic acid derivatives， 3-Methoxy-4-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-2-yI)benzoic acid is poised to play an increasingly pivotal role in addressing global challenges across multiple disciplines。 Its versatility as a building block for complex molecules underscores its importance as a chemical entity with far-reaching implications。 By integrating cutting-edge synthetic methodologies with innovative application strategies， scientists are paving the way for groundbreaking discoveries that could transform medicine， materials science， and beyond.